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Compound of Interest

Compound Name: NTRC-824

Cat. No.: B609677

Application Notes and Protocols: NTRC-824
Product Information

NTRC-824 is a potent and selective non-peptide antagonist for the neurotensin receptor type 2
(NTS2).[1][2] It exhibits an IC50 value of 38 nM and demonstrates over 150-fold selectivity for
NTS2 over the NTS1 receptor.[1] This selectivity makes it a valuable tool for researchers
investigating the specific roles of the NTS2 receptor in various physiological and pathological

processes.
Parameter Value Reference
Molecular Weight 553.55 g/mol [1]
Formula C25H26F3N306S [1]
CAS Number 1623002-61-8 [1]
Storage Temperature -20°C [1]

Solubility Data

NTRC-824 exhibits good solubility in common organic solvents, making it suitable for a wide
range of in vitro and in vivo experimental setups. The following table summarizes the maximum
solubility of NTRC-824 in dimethyl sulfoxide (DMSO) and ethanol.[1][3] It is important to note
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that aqueous solubility is limited, and the use of organic solvents is recommended for the
preparation of stock solutions.

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 55.35 100
Ethanol 55.35 100

Stock Solution Preparation Protocol

This protocol provides a detailed procedure for the preparation of a 10 mM stock solution of
NTRC-824 in DMSO. For other desired concentrations, please refer to the reconstitution table
below.

Materials:

 NTRC-824 (solid powder)

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene or glass vial
o Calibrated micropipettes and sterile tips

o Vortex mixer

» Balance

Procedure:

» Equilibration: Before opening, allow the vial of NTRC-824 to equilibrate to room temperature
for at least 15-20 minutes. This prevents the condensation of moisture, which could affect the
stability and weighing of the compound.

» Weighing: Tare a clean, dry vial on a calibrated analytical balance. Carefully weigh the
desired amount of NTRC-824 powder into the vial. For example, to prepare a 10 mM stock
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solution, you might weigh out 1 mg of the compound.

Solvent Addition: Based on the mass of NTRC-824 weighed, calculate the required volume
of DMSO to achieve the desired concentration. For 1 mg of NTRC-824 (MW: 553.55), to
make a 10 mM solution, you will need to add 0.18 mL (180 pL) of DMSO.[1]

Dissolution: Add the calculated volume of DMSO to the vial containing the NTRC-824
powder.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved. Visually inspect the solution to ensure there are no undissolved
particulates. Gentle warming (to no more than 40°C) or sonication in a water bath can be
used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for long-term storage. When stored properly, the
stock solution should be stable for several months.

Reconstitution Table for NTRC-824 (MW: 553.55 g/mol ):[1]

Desired Volume of Solvent Volume of Solvent Volume of Solvent
Concentration for 1 mg for 5 mg for 10 mg

1mM 1.81 mL 9.03 mL 18.07 mL

5mM 0.36 mL 1.81 mL 3.61 mL

10 mM 0.18 mL 0.90 mL 1.81 mL

50 mM 0.04 mL 0.18 mL 0.36 mL

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for the preparation of NTRC-824 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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